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Abstract

This technical guide addresses the available spectroscopic data for the amino acid
Dealanylalahopcin. Despite extensive searches of publicly accessible scientific databases and
literature, specific experimental spectroscopic data (NMR, IR, MS) and the detailed chemical
structure remain elusive. The primary source of this information is likely a 1985 publication in
the Journal of Antibiotics, which is not openly available in full text. This document outlines the
currently known information and provides a pathway for researchers to obtain the
comprehensive data required for advanced research and development.

Introduction

Dealanylalahopcin is a novel amino acid first reported in 1985. Its isolation and initial
characterization were described in a study focused on its biological activities. As with any novel
compound, detailed spectroscopic data is crucial for its unequivocal identification, structure
elucidation, and for its potential applications in fields such as drug development. This guide
serves to collate the known information and highlight the current data gap.

Known Information

The primary accessible information regarding Dealanylalahopcin comes from the abstract of a
scientific publication.
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Molecular Formula

The molecular formula for Dealanylalahopcin has been reported as C6H10N205[1].

Origin
Dealanylalahopcin was isolated from the culture filtrate of Streptomyces albulus subsp.
ochragerus and can also be formed by the enzymatic hydrolysis of alahopcin[1].

Data Unavailability and Recommended Next Steps

Comprehensive searches for the *H NMR, 3C NMR, IR, and Mass Spectrometry data for
Dealanylalahopcin have not yielded specific experimental values or spectra. Chemical
databases do not currently display a public and confirmed structure for this compound.

The key to unlocking the detailed spectroscopic profile of Dealanylalahopcin lies in the full text
of the following publication:

Higashide, E., Kanamaru, T., Fukase, H., & Horii, S. (1985). Isolation of dealanylalahopcin, a
new amino acid, and its biological activity. The Journal of Antibiotics, 38(3), 296—301.[1]

It is highly probable that this article contains the detailed experimental protocols and the
resulting spectroscopic data that were used for the initial characterization and structure
elucidation of the compound.

Hypothetical Experimental Workflow

While the specific experimental protocols for Dealanylalahopcin are not available, a general
workflow for the spectroscopic analysis of a novel amino acid can be proposed. This serves as
a logical framework for the types of experiments that would have been conducted.

Caption: A generalized workflow for the isolation and spectroscopic analysis of a novel natural
product like Dealanylalahopcin.

Conclusion

The complete spectroscopic dataset for Dealanylalahopcin, essential for researchers and
drug development professionals, is not currently available in the public domain. The molecular

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4008327/
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/product/b1669957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

formula is known to be C6H10N20O5[1]. To proceed with any research requiring this data, it is
imperative to obtain the full scientific article from The Journal of Antibiotics (1985, 38(3), 296-
301), which is anticipated to contain the necessary experimental details and spectral data.
Without this primary source, any further discussion on the spectroscopic properties of
Dealanylalahopcin would be speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

